Cas no 2476-68-8 (9-Anthracenemethanamine)

• Product Name: 9-Anthracenemethanamine
• CAS No: 2476-68-8
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD06212577
• CID: 251418
• PubChem ID: 11085034
• Update Time: 2025-06-23

9-Anthracenemethanamine Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenemethanamine
• anthracen-9-ylmethanamine
• C-Anthracen-9-yl-methylamine
• 9-(Aminomethyl)anthracene
• 9-Anthracenemethylamine(7CI)
• 9-Anthrylmethylamine
• CS-0187882
• CHEMBL46449
• DTXSID20454662
• Anthracene-9-methanamine
• anthracen-10-ylmethanamine
• N14949
• BDBM50111529
• BS-48901
• 2476-68-8
• SB77878
• SCHEMBL2384515
• 9-aminomethylanthracene
• 1-(ANTHRACEN-9-YL)METHANAMINE

• MDL： MFCD06212577
• Inchi： 1S/C15H13N/c16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10,16H2
• InChI Key： MEQDVTFZLJSMPO-UHFFFAOYSA-N
• SMILES： NCC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 207.10489
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 9-Anthracenemethanamine

9-Anthracenemethanamine (CAS No. 2476-68-8): A Comprehensive Overview

9-Anthracenemethanamine (CAS No. 2476-68-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 9-anthrylmethanamine, is characterized by its unique molecular structure, which includes an anthracene moiety and an amino group. The anthracene core provides a rigid, planar framework that can be exploited for various applications, while the amino group offers a reactive site for further functionalization.

The chemical formula of 9-Anthracenemethanamine is C₁₅H₁₃N, and it has a molecular weight of 199.27 g/mol. The compound is typically synthesized through the reaction of 9-anthrylmethyl chloride with ammonia or an appropriate amine source. Its physical properties include a melting point of approximately 150-152°C and a boiling point of around 370°C at standard pressure. It is sparingly soluble in water but readily dissolves in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of medicinal chemistry, 9-Anthracenemethanamine has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a scaffold for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have investigated the use of anthracene derivatives in the treatment of neurodegenerative disorders such as Alzheimer's disease. The rigid structure and high electron density of the anthracene core make it an attractive candidate for designing molecules that can cross the blood-brain barrier and interact with specific protein targets.

Beyond its medicinal applications, 9-Anthracenemethanamine has also found utility in materials science. Its photophysical properties, including strong absorption and emission characteristics, have led to its use in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. A study published in the Journal of Materials Chemistry C demonstrated that anthracene-based compounds can enhance the efficiency and stability of OLEDs by improving charge transport and energy transfer processes.

The synthetic versatility of 9-Anthracenemethanamine has been further expanded through various functionalization strategies. For example, N-alkylation reactions can introduce alkyl chains to the amino group, altering the compound's solubility and reactivity profiles. Additionally, substitution at the anthracene core can introduce functional groups such as hydroxyl or carboxyl moieties, which can be exploited for conjugation with biomolecules or other materials.

In environmental chemistry, 9-Anthracenemethanamine has been studied for its potential as a fluorescent probe for detecting pollutants in water and soil samples. The high quantum yield and photostability of anthracene derivatives make them suitable for real-time monitoring applications. A recent study by researchers at the University of Manchester showed that anthracene-based probes could detect trace amounts of heavy metals with high sensitivity and selectivity.

The safety profile of 9-Anthracenemethanamine is an important consideration in its various applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure workplace safety. It is recommended to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 9-Anthracenemethanamine (CAS No. 2476-68-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental monitoring. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and scientists across multiple disciplines. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.